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Compound Name: Direct Violet 1

Cat. No.: B15568027

For Researchers, Scientists, and Drug Development Professionals

Introduction

Direct Violet 1 (CAS No. 2586-60-9), a disazo dye, is utilized in various industrial applications,
including textile and paper dyeing. While its primary function is as a colorant, recent research
has also explored its potential as a SARS-CoV-2 inhibitor. This dual-use profile necessitates a
thorough understanding of its hazard profile for safe handling and risk assessment in both
industrial and research settings. This technical guide provides an in-depth overview of the
Globally Harmonized System (GHS) classification of Direct Violet 1, summarizing available
toxicological and ecotoxicological data, and outlining experimental methodologies where
accessible.

GHS Classification and Labeling

Direct Violet 1 is classified under the GHS for several hazards based on available data from
safety data sheets (SDS). The primary classifications include acute oral toxicity, skin irritation,
serious eye irritation, and respiratory tract irritation.[1]

GHS Pictograms

The following pictograms are associated with the hazards of Direct Violet 1.
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Pictogram Hazard Class

B Acute Toxicity (Oral), Skin Irritation, Eye

Irritation, Respiratory Tract Irritation

Signal Word

Warning[1]

Hazard Statements[1]

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements[1]

A comprehensive list of precautionary statements is provided in the table below, covering
prevention, response, storage, and disposal.
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Category Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if
you feel unwell.
P330 Rinse mouth.
IF ON SKIN: Wash with plenty
P302 + P352
of water.
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364

and wash it before reuse.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P337 + P313

If eye irritation persists: Get

medical advice/attention.
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IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

Call a POISON
P312 CENTER/doctor if you feel
unwell.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
) in accordance with
Disposal P501

local/regional/national/internati

onal regulations.

Toxicological Hazards

Detailed toxicological data for Direct Violet 1 is limited in publicly accessible literature. Much of
the available information is qualitative and derived from SDS.

Acute Toxicity

o Oral: Classified as Category 4 (Harmful if swallowed).[1] Specific LD50 values are not
consistently reported across different sources. One safety data sheet notes that the
chemical, physical, and toxicological properties have not been thoroughly investigated.

Skin Corrosion/lrritation

» Classified as Category 2 (Causes skin irritation).[1] Prolonged or repeated contact may
cause skin irritation.[2]

Serious Eye Damagel/lrritation

» Classified as Category 2A (Causes serious eye irritation).[1] Dust may cause irritation and
inflammation.[2]
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Respiratory or Skin Sensitization

 Information on skin and respiratory sensitization is limited. One source suggests it may
cause skin irritation in sensitive individuals.[2]

Germ Cell Mutagenicity

o One safety data sheet reports that mutagenicity data has been reported, but does not
provide further details or citations.[2] A study on the genotoxicity of a "Direct Violet" dye in
male rats indicated an increase in micronucleated polychromatic erythrocytes, suggesting
genotoxic potential. However, the specific formulation of the dye used was not detailed.

Carcinogenicity

o Direct Violet 1 is not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[2]

Reproductive Toxicity

» No information is available regarding the reproductive toxicity of Direct Violet 1.

Specific Target Organ Toxicity (Single and Repeated
Exposure)
» Single Exposure: Classified as Category 3 for respiratory tract irritation.[1] Inhalation may

cause irritation of the respiratory tract.[2]

o Repeated Exposure: No specific data is available.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Direct Violet 1 are not
readily available in the public domain. The following represents a generalized workflow for
assessing the hazards identified.
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Substance Identification
(Direct Violet 1, CAS 2586-60-9)

Literature & SDS Review

Acute Oral Toxicity (OECD 423) ‘ ‘ In Vitro Skin Irritation (OECD 439) ‘ ‘ In Vitro Eye Irritation (OECD 492) ‘ ‘ In Vivo Micronucleus Assay (OECD 474) ‘

Fish Acute Toxicity (OECD 203) ‘

Ready Biodegradability (OECD 301)

GHS Hazard Classification

Risk Assessment & Management

Click to download full resolution via product page

GHS Hazard Assessment Workflow for Direct Violet 1.

Ecotoxicological Hazards

Information regarding the ecotoxicological effects of Direct Violet 1 is scarce in the available
literature. One SDS states "No information available" for this section.[2] Given its application in
dyeing processes, the potential for release into aquatic environments exists, highlighting a
critical data gap.

Data Gaps and Future Research

The current understanding of the toxicological and ecotoxicological profile of Direct Violet 1 is
incomplete. Key data gaps that require further investigation include:

o Quantitative acute toxicity data (LD50/LC50 values).
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Detailed studies on skin and respiratory sensitization potential.

Comprehensive genotoxicity and carcinogenicity studies.

Studies on reproductive and developmental toxicity.

Aquatic toxicity data for various trophic levels (fish, daphnia, algae).

Data on biodegradability and bioaccumulation potential.

As the applications of Direct Violet 1, potentially including pharmaceutical development,
continue to be explored, a more robust and complete hazard assessment is imperative for
ensuring human and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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